6,10,11-Triethylcarbonate-1-demethyl Daunomycinone
6,10,11-Triethylcarbonate-1-demethyl Daunomycinone
Brand Name:
Vulcanchem
CAS No.:
67665-62-7
VCID:
VC0128483
InChI:
InChI=1S/C29H28O14/c1-5-38-26(34)41-17-12-29(37,13(4)30)11-15-19(17)25(43-28(36)40-7-3)21-20(24(15)42-27(35)39-6-2)22(32)14-9-8-10-16(31)18(14)23(21)33/h8-10,17,31,37H,5-7,11-12H2,1-4H3/t17-,29-/m0/s1
SMILES:
CCOC(=O)OC1CC(CC2=C1C(=C3C(=C2OC(=O)OCC)C(=O)C4=C(C3=O)C(=CC=C4)O)OC(=O)OCC)(C(=O)C)O
Molecular Formula:
C29H28O14
Molecular Weight:
600.529
6,10,11-Triethylcarbonate-1-demethyl Daunomycinone
CAS No.: 67665-62-7
Cat. No.: VC0128483
Molecular Formula: C29H28O14
Molecular Weight: 600.529
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 67665-62-7 |
|---|---|
| Molecular Formula | C29H28O14 |
| Molecular Weight | 600.529 |
| IUPAC Name | [(1S,3S)-3-acetyl-1,12-bis(ethoxycarbonyloxy)-3,10-dihydroxy-6,11-dioxo-2,4-dihydro-1H-tetracen-5-yl] ethyl carbonate |
| Standard InChI | InChI=1S/C29H28O14/c1-5-38-26(34)41-17-12-29(37,13(4)30)11-15-19(17)25(43-28(36)40-7-3)21-20(24(15)42-27(35)39-6-2)22(32)14-9-8-10-16(31)18(14)23(21)33/h8-10,17,31,37H,5-7,11-12H2,1-4H3/t17-,29-/m0/s1 |
| Standard InChI Key | CJCLTLJGYVYVPZ-ADKRDUOOSA-N |
| SMILES | CCOC(=O)OC1CC(CC2=C1C(=C3C(=C2OC(=O)OCC)C(=O)C4=C(C3=O)C(=CC=C4)O)OC(=O)OCC)(C(=O)C)O |
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